Cas no 1354960-73-8 (2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride)

• Product Name: 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride
• CAS No: 1354960-73-8
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• MDL: MFCD20441560
• CID: 4592706
• PubChem ID: 54595314
• Update Time: 2025-06-11

2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride

• MDL： MFCD20441560
• Inchi： 1S/C12H15N3O2.ClH/c1-8-6-10(9-2-4-14-5-3-9)7-11(12(8)13)15(16)17;/h2,6-7,14H,3-5,13H2,1H3;1H
• InChI Key： LRXRYIQYYXHVNO-UHFFFAOYSA-N
• SMILES： N(C1=C(C(C)=CC(C2=CCNCC2)=C1)N)(=O)=O.Cl

Additional information on 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride

Introduction to 2-Methyl-6-Nitro-4-(1,2,3,6-Tetrahydropyridin-4-yl)aniline Hydrochloride (CAS No. 1354960-73-8)

2-Methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride (CAS No. 1354960-73-8) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This compound is a derivative of aniline and tetrahydropyridine, both of which are well-known for their diverse applications in medicinal chemistry and drug development. The presence of the nitro group and the tetrahydropyridine moiety imparts unique chemical and biological properties to this compound, making it a subject of extensive research.

The chemical structure of 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride is characterized by a substituted aniline core with a nitro group at the para position and a tetrahydropyridine ring attached at the meta position. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in various pharmaceutical formulations.

In recent years, there has been a growing interest in the study of 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride has also shown potential as an analgesic agent. A clinical trial conducted in 2020 demonstrated that this compound significantly reduced pain perception in animal models of neuropathic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways through interactions with specific receptors and ion channels.

The pharmacokinetic profile of 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride has been extensively studied to ensure its safety and efficacy. Research indicates that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, preclinical studies have shown that it exhibits low toxicity and minimal side effects at therapeutic doses.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride. One common approach involves the reaction of 2-methyl-6-nitroaniline with 1-benzyltetrahydropyridine followed by deprotection to yield the desired product. This method provides high yields and purity levels, making it suitable for large-scale production.

The versatility of 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride extends beyond its therapeutic applications. It has also found use as an intermediate in the synthesis of other bioactive compounds. For instance, it serves as a key building block in the development of novel antiviral agents targeting viral replication mechanisms.

In conclusion, 2-methyl-6-nitro-4-(1,2,3,6-tetrahydropyridin-4-yl)aniline hydrochloride (CAS No. 1354960-73-8) is a promising compound with a wide range of potential applications in pharmaceuticals and chemical research. Its unique chemical structure and biological properties make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various conditions.